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Compound of Interest

Compound Name: Ormetoprim

Cat. No.: B1677490 Get Quote

Introduction
Ormetoprim is a diaminopyrimidine antimicrobial agent that acts as a dihydrofolate reductase

inhibitor. It is often used in veterinary medicine in combination with sulfonamides, such as

sulfadimethoxine, to treat bacterial infections in various animal species, including fish and

poultry. The presence of ormetoprim residues in edible tissues is a concern for food safety

and human health, necessitating robust and reliable analytical methods for their detection and

quantification.

Solid-phase extraction (SPE) is a widely used sample preparation technique that offers

effective cleanup and concentration of analytes from complex biological matrices like muscle

tissue. This application note provides a detailed protocol for the extraction of ormetoprim from

muscle tissue using a reversed-phase SPE methodology, ensuring the removal of interfering

substances and enhancing the sensitivity and reliability of subsequent chromatographic

analysis.

Principle
This protocol employs a "pass-through" solid-phase extraction cleanup method using a C18

reversed-phase cartridge. After an initial extraction of ormetoprim from the homogenized

muscle tissue with an acidified organic solvent to precipitate proteins, the supernatant is

passed through the SPE cartridge. The C18 sorbent retains non-polar interferences, such as

fats, while allowing the more polar analyte, ormetoprim, to pass through in the eluate, which is
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then collected for analysis. This approach is efficient for multi-residue analysis and provides a

clean extract suitable for LC-MS/MS or HPLC analysis.

Data Presentation
The following table summarizes quantitative data from various studies on the analysis of

ormetoprim and related compounds in tissue, highlighting recovery rates and limits of

detection (LOD) and quantification (LOQ).
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Note: CCα (Decision Limit) is the concentration at and above which it can be concluded with a

probability of α that a sample is non-compliant.

Experimental Protocol
Materials and Reagents
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Homogenized muscle tissue sample

Ormetoprim analytical standard

Acetonitrile (ACN), HPLC grade

Water, deionized

Formic acid, 88%

Sep-Pak C18 SPE Cartridges

50 mL polypropylene centrifuge tubes

Mechanical shaker or vortex mixer

Centrifuge capable of 12,000 rpm

SPE vacuum manifold (optional)

Nitrogen evaporator

Procedure
1. Sample Extraction and Protein Precipitation

1.1. Weigh 5 g of homogenized muscle tissue into a 50 mL centrifuge tube.

1.2. Add 10 mL of extraction solvent (80:20 acetonitrile/water with 0.2% formic acid).

1.3. Vortex the tube vigorously for 30 seconds.

1.4. Place the tube on a mechanical shaker for 30 minutes to ensure thorough extraction.

1.5. Centrifuge the sample at 12,000 rpm for 5 minutes to pellet the precipitated proteins and

tissue debris.

1.6. Carefully collect the supernatant.
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2. Solid-Phase Extraction Cleanup (Pass-Through)

2.1. Cartridge Conditioning: Condition a Sep-Pak C18 SPE cartridge by passing 5 mL of

acetonitrile followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

2.2. Sample Loading: Load 1 mL of the supernatant from step 1.6 onto the conditioned SPE

cartridge.

2.3. Elution/Collection: Allow the sample to pass through the cartridge dropwise without

applying vacuum. Collect the eluate. This pass-through fraction contains the ormetoprim. The

non-polar interferences are retained on the C18 sorbent.

3. Post-Elution Processing

3.1. Evaporate the collected eluate to dryness under a gentle stream of nitrogen at

approximately 40°C.

3.2. Reconstitute the dried residue in a suitable volume (e.g., 1 mL) of the initial mobile phase

for the intended chromatographic analysis.

3.3. Vortex briefly to dissolve the residue. The sample is now ready for injection into the

analytical instrument (e.g., LC-MS/MS).

Mandatory Visualization
The following diagram illustrates the experimental workflow for the solid-phase extraction of

ormetoprim from muscle tissue.
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Solid-Phase Extraction

1. Sample Preparation
Weigh 5g of homogenized muscle tissue

2. Extraction & Protein Precipitation
Add 10 mL of 80:20 ACN/H2O (0.2% Formic Acid)

Vortex and shake for 30 min

3. Centrifugation
12,000 rpm for 5 min

4. Collect Supernatant

6. Sample Loading (Pass-Through)
Load 1 mL of supernatant

5. SPE Cartridge Conditioning
(C18)

- 5 mL Acetonitrile
- 5 mL Deionized Water

7. Collect Eluate
(Contains Ormetoprim)

8. Post-Elution Processing
- Evaporate to dryness (N2)

- Reconstitute in mobile phase

9. Analysis
(LC-MS/MS or HPLC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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